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Compound of Interest

Compound Name: Pth (1-44) (human)

Cat. No.: B15544270

Get Quote

This guide provides comprehensive information on the human Parathyroid Hormone (PTH)

gene and its corresponding protein, with a specific focus on the N-terminal 1-44 amino acid

fragment. It is intended for researchers, scientists, and professionals involved in drug

development and related fields.

Gene and Protein Overview
Parathyroid hormone is a critical endocrine regulator of calcium and phosphate homeostasis.[1]

The full-length hormone is an 84-amino acid polypeptide secreted by the parathyroid glands.[2]

[3] Its biological activity is primarily mediated by the N-terminal region, which binds to and

activates the Parathyroid Hormone 1 Receptor (PTH1R).[1] The PTH (1-44) fragment

represents a portion of this biologically active N-terminal domain.

The human PTH gene is a single-copy gene located on the short arm of chromosome 11.[3] It

contains the genetic blueprint for the preproparathyroid hormone, which undergoes proteolytic

processing to become the mature 84-amino acid hormone.
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Attribute Information References

Official Symbol PTH --INVALID-LINK--[4]

Aliases
PTH1, FIH1, Parathormone,

Parathyrin
--INVALID-LINK--

Chromosomal Locus 11p15.3 --INVALID-LINK--[4]

NCBI Gene ID [5](--INVALID-LINK--) [4]

Gene Structure

The gene is approximately

4,200 base pairs long and

contains two intervening

sequences (introns).

[6]

The mature PTH protein is an 84-amino acid peptide. The N-terminal (1-34) region is well-

characterized and is the minimal fragment required for full biological activity. While the PTH (1-

44) fragment is commercially available for research, specific quantitative data on its binding

affinity and potency are not as extensively documented as for PTH (1-34).

Attribute Information References

Full Name Parathyroid Hormone --INVALID-LINK--[7]

UniProt ID --INVALID-LINK-- [7]

Full-Length Sequence

SVSEIQLMHNLGKHLNSMER

VEWLRKKLQDVHNFVALG...

(84 amino acids)

--INVALID-LINK--[7]

PTH (1-44) Sequence

SVSEIQLMHNLGKHLNSMER

VEWLRKKLQDVHNFVALGAP

LAPRDAGS

Derived from full sequence

Molecular Weight (1-84) ~9.4 kDa --INVALID-LINK--

Biological Half-life Approximately 4 minutes [1]

Signaling Pathways
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PTH and its N-terminal fragments exert their effects by binding to the PTH1 Receptor (PTH1R),

a class B G-protein-coupled receptor (GPCR).[8] This interaction primarily activates two major

signaling cascades within target cells, predominantly in bone and kidney.[9]

Gαs-Adenylate Cyclase-PKA Pathway: This is the principal signaling pathway. Ligand

binding to PTH1R activates the stimulatory G-protein (Gαs), which in turn stimulates adenylyl

cyclase to produce cyclic AMP (cAMP).[10] Elevated cAMP levels activate Protein Kinase A

(PKA), which then phosphorylates various downstream targets to mediate the physiological

response.[10]

Gαq-Phospholipase C-PKC Pathway: PTH1R can also couple to the Gαq protein. This

activates Phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[10] IP3

triggers the release of intracellular calcium, while DAG activates Protein Kinase C (PKC).
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Caption: PTH1R Signaling Pathways.
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Quantitative Data
Quantitative analysis of PTH fragments is complex, and much of the available data focuses on

PTH (1-34) and the full-length PTH (1-84). While PTH (1-44) is expected to be a potent agonist,

specific affinity (Kd) and potency (EC50) values are not widely reported in the literature. The

data for PTH (1-34) are provided as a reference.

Parameter Ligand Value Assay Type References

Binding Affinity

(Kd)
PTH (1-34)

~1-3 µM (to

receptor ECD)

Isothermal

Titration

Calorimetry

[11]

cAMP Potency

(EC50)
PTH (1-34) 0.1 - 0.3 nM

cAMP

Accumulation

Assay

[12]

IC50

(Antagonist)
PTHrP (7-34) 84 nM

cAMP Antagonist

Assay
[13]

Note: ECD refers to the N-terminal Extracellular Domain of the PTH1R.

Experimental Protocols
The following sections detail common methodologies used to study PTH and its analogs.

This protocol is used to determine the binding affinity of an unlabeled ligand (e.g., PTH (1-44))

by measuring its ability to compete with a labeled ligand (e.g., ¹²⁵I-PTH(1-34)) for binding to the

PTH1R.

Methodology:

Cell Culture: Use cells engineered to express the human PTH1R (e.g., HEK293 or COS-7

cells).

Membrane Preparation: Homogenize cells in a lysis buffer and centrifuge to pellet the cell

membranes. Resuspend the membrane pellet in a binding buffer.
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Assay Setup: In a 96-well plate, add a constant concentration of cell membranes and a fixed

concentration of radiolabeled PTH analog (e.g., ¹²⁵I-PTH(1-34)).

Competition: Add serial dilutions of the unlabeled competitor ligand (PTH (1-44)).

Incubation: Incubate the plate to allow the binding to reach equilibrium.

Separation: Separate bound from free radioligand by rapid filtration through a glass fiber

filter, followed by washing.

Detection: Measure the radioactivity retained on the filters using a gamma counter.

Data Analysis: Plot the percentage of bound radioligand against the concentration of the

unlabeled competitor. Fit the data to a sigmoidal dose-response curve to determine the IC50

(the concentration of competitor that inhibits 50% of specific binding). The inhibitor constant

(Ki) can then be calculated using the Cheng-Prusoff equation.[14]
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Caption: Competitive Binding Assay Workflow.

This protocol measures the ability of PTH (1-44) to stimulate the production of intracellular

cAMP, a key second messenger. Homogeneous Time-Resolved Fluorescence (HTRF) is a

common detection method.

Methodology:
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Cell Culture: Plate cells expressing PTH1R in a 96- or 384-well plate and culture until

confluent.

Compound Addition: Remove culture medium and add stimulation buffer containing various

concentrations of the test compound (PTH (1-44)). Include a phosphodiesterase inhibitor

(e.g., IBMX) to prevent cAMP degradation.[15]

Incubation: Incubate the plate at room temperature (typically for 30 minutes) to allow for

cAMP production.[16]

Lysis and Detection: Add the HTRF detection reagents. These typically include a cAMP-d2

conjugate (acceptor) and a europium cryptate-labeled anti-cAMP antibody (donor). The cell

lysis buffer is included with these reagents.[17]

Second Incubation: Incubate for 1 hour at room temperature to allow the competitive

immunoassay to reach equilibrium.[15]

Detection: Read the plate on an HTRF-compatible microplate reader, measuring

fluorescence emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the

donor).

Data Analysis: The HTRF ratio (665nm/620nm) is inversely proportional to the amount of

cAMP produced by the cells.[18] Plot the HTRF ratio against the ligand concentration and fit

to a sigmoidal dose-response curve to determine the EC50 value.[19]
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Caption: HTRF cAMP Assay Workflow.

This protocol describes a sandwich ELISA for the quantitative measurement of PTH in a

sample (e.g., plasma, cell culture supernatant).

Methodology:
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Plate Coating: Coat a 96-well microplate with a capture antibody specific for one epitope of

PTH (e.g., N-terminal).

Blocking: Block non-specific binding sites in the wells with a blocking buffer (e.g., BSA

solution).

Sample/Standard Addition: Add standards of known PTH concentration and unknown

samples to the wells. Incubate for 1-2 hours.

Washing: Wash the plate multiple times to remove unbound material.

Detection Antibody: Add a second, biotinylated antibody that recognizes a different epitope of

PTH (e.g., mid-region). Incubate.

Washing: Repeat the wash step.

Enzyme Conjugate: Add streptavidin conjugated to an enzyme (e.g., Horseradish

Peroxidase, HRP). Incubate.

Washing: Repeat the wash step.

Substrate Addition: Add a chromogenic substrate (e.g., TMB). The HRP enzyme will catalyze

a color change.

Stop Reaction: Stop the reaction with a stop solution (e.g., sulfuric acid).

Detection: Measure the absorbance at a specific wavelength (e.g., 450 nm) using a

microplate reader.

Data Analysis: Generate a standard curve by plotting the absorbance versus the

concentration of the standards. Use this curve to determine the concentration of PTH in the

unknown samples.[20]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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